Cas no 15826-37-6 (Cromolyn sodium)

Cromolyn sodium is a mast cell stabilizer commonly used in the management of allergic conditions, including asthma, allergic rhinitis, and conjunctivitis. Its primary mechanism of action involves inhibiting the release of inflammatory mediators, such as histamine and leukotrienes, from mast cells, thereby preventing allergic reactions. The compound is particularly valued for its prophylactic efficacy, making it suitable for long-term use with minimal systemic absorption and a favorable safety profile. Available in various formulations—including inhalers, nasal sprays, and ophthalmic solutions—cromolyn sodium offers targeted delivery with low toxicity. Its non-steroidal nature further distinguishes it as a preferred option for patients requiring sustained anti-inflammatory therapy without corticosteroid-related side effects.
Cromolyn sodium structure
Cromolyn sodium structure
Product Name:Cromolyn sodium
CAS No:15826-37-6
MF:C23H14Na2O11
MW:512.330209255219
MDL:MFCD22575281
CID:50219
PubChem ID:160871015
Update Time:2026-01-19

Cromolyn sodium Chemical and Physical Properties

Names and Identifiers

    • cromolyn sodium
    • disodium cromoglicate
    • Disodium 5,5-[(2-hydroxytrimethylene)-bis-(oxy)]-bis[4-oxo--1-benzopyran-2
    • Di Sodium Hydrogen Citrate
    • Sodium Cromoglicate
    • CROMOGLICATE SODIUM
    • Disodium 1,3-bis(2-carboxy-5-chromonyloxy)-2-propanol
    • Disodium 5,5'-[(2-hydroxytrimethylene)dioxy]bis[4-oxo-4H-1-benzopyran-2-carboxylate]
    • Sodium Cromoylycate
    • Cromoglycate sodium
    • Cromolyn Disodium Salt Hydrate
    • Sodium cromoglycate
    • Cromolyn Disodium Salt
    • Cromolyn sodium salt
    • CROMOLYN SODIUM, USP29
    • Disodium Cromoglycate
    • Cromoglycate Cromoglycic acid
    • Cromoglycate,Cromoglycic acid,Cromolyn sodium salt
    • Disodium Cromoglycate Hydrate
    • disodium,5-[3-(2-carboxylato-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylate
    • USP24
    • Cromoglycate
    • Cromoglycic acid
    • 5,5'-[(2-Hydroxy-1,3-propanediyl)bis(oxy)]bis(4-oxo-4H-1-benzopyran-2-carboxylic Acid) Disodium Salt Hydrate
    • Sodium cromolyn
    • Nasalcrom
    • Gastrocrom
    • Cromoglycate disodium
    • Natrium cromoglicat
    • Nalcrom
    • Opticrom
    • Lomudal
    • Aarane
    • Intal
    • Gastrofrenal
    • Gynazole
    • Cromoptic
    • Lomuda
    • Crolom
    • Intal nebulizer
    • Chromolyn sodium
    • Natrii cromoglicas
    • Cromolyn (sodium)
    • Rynacrom
    • Lomusol
    • Frenasma
    • Lomudas
    • Nebulasma
    • Aararre
    • Nasmil
    • Cromolynsodium
    • Cromo asma
    • Cromolyn, sodium salt
    • FPL-670
    • Gastrocrom (TN)
    • NCGC00021142-02
    • Dinatrium salz von 1,3-bis-(2-carboxychromon-5-yloxy)-2-hydroxypropan [German]
    • sodium 5,5'-((2-hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylate)
    • CHEBI:128458
    • Sodium cromoglicate [JAN]
    • 5,5'-[(2-Hydroxy-1,3-propanediyl)bis(oxy)]bis(4-oxo-4H-1-benzopyran-2-carboxylic Acid) Disodium Salt
    • AC-18734
    • NCGC00017083-03
    • J-009487
    • CROMOGLICATE SODIUM [WHO-DD]
    • CAS-15826-37-6
    • SODIUM CROMOGLICATE [EP MONOGRAPH]
    • Dinatrium cromoglicicum
    • Tox21_110863
    • cromoglicato de sodio
    • CROMOLYN SODIUM [USP MONOGRAPH]
    • Intal (TN)
    • FPL 670
    • Tox21_110863_1
    • CROMOLYN SODIUM (USP-RS)
    • HMS1570D05
    • AKOS016339565
    • EINECS 239-926-7
    • 5,5'-(2-Hydroxytrimethylenedioxy)bis(4-oxochromene-2-carboxylic acid)
    • NS00078183
    • CROMOLYN DISODIUM SALT [MI]
    • disodium 5-(3-(2-carboxylato-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy)-4-oxo-4H-2-chromenecarboxylate
    • HMS2097D05
    • Q2WXR1I0PK
    • NCGC00255950-01
    • disodium 5,5'-[(2-hydroxypropane-1,3-diyl)bis(oxy)]bis(4-oxo-4H-chromene-2-carboxylate)
    • CCRIS 3194
    • 4H-1-Benzopyran-2-carboxylicacid, 5,5'-[(2-hydroxy-1,3-propanediyl)bis(oxy)]bis[4-oxo-, sodium salt (1:2)
    • KS-5299
    • FPL670
    • Natrium cromoglicat [German]
    • SODIUM CROMOGLICATE [WHO-IP]
    • Cromolyn Na
    • Cromoglycate,Cromoglycic acid
    • NSC 109500
    • CROMOLYN SODIUM [VANDF]
    • 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-, disodium salt)
    • DSCG
    • HMS502K19
    • Cromolyn Sodium Oral Solution (Concentrate)
    • UNII-Q2WXR1I0PK
    • HMS3714D05
    • Dinatrium salz von 1,3-bis-(2-carboxychromon-5-yloxy)-2-hydroxypropan
    • disodium;5-[3-(2-carboxylato-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylate
    • sodium 5,5'-(2-hydroxypropane-1,3-diyl)bis(oxy)bis(4-oxo-4H-chromene-2-carboxylate)
    • Cromoglicic acid;Duracroman
    • CCG-40261
    • Cromolina Sodica
    • Cromolyn Sodium Inhalation
    • NATRII CROMOGLICAS [WHO-IP LATIN]
    • MFCD00057744
    • 15826-37-6
    • Prestwick_996
    • HMS2091I06
    • AKOS015913923
    • Cromoglicinsaeure, dinatriumsalz
    • CROMOLYN SODIUM [USP-RS]
    • disodium 5-{3-[(2-carboxylato-4-oxo-4H-chromen-5-yl)oxy]-2-hydroxypropoxy}-4-oxo-4H-chromene-2-carboxylate
    • Astilyn
    • NCGC00094633-01
    • Sodium salt of 5-[3-(2-carboxy-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy]-4-oxo-4H-2-chromenecarboxylic acid
    • Cromoglycate, Sodium
    • HMS2089N09
    • NCGC00017083-02
    • Tox21_302003
    • AKOS015895760
    • s1911
    • CHEMBL74
    • Disodium Cromoglycate;FPL-670
    • Disodium 5,5'-((2-hydroxytrimethylene)dioxy)bis(4-oxo-4H-1-benzopyran-2-carboxylate)
    • NCGC00022858-08
    • 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-, disodium salt
    • Disodium cromolyn
    • Cromolyn sodium [USAN:USP]
    • disodium 5,5'-((2-hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylate)
    • disodium 5-[3-(2-carboxylato-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy]-4-oxo-4H-2-chromenecarboxylate
    • SODIUM CROMOGLICATE [MART.]
    • SODIUM CROMOGLICATE (MART.)
    • Cromolyn sodium [USAN]
    • SCHEMBL7500
    • CROMOLYN SODIUM [ORANGE BOOK]
    • NSC109500
    • sodium 5-[3-(2-carboxy-4-oxo-chromen-5-yl)oxy-2-hydroxy-propoxy]-4-oxo-chromene-2-carboxylic acid;Sodium cromoylycate
    • Cromolyn Sodium Inhalation Solution
    • CROMOLYN SODIUM (USP MONOGRAPH)
    • 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxytrimethylene)dioxy)bis(4-oxo-, disodium salt
    • cromolyn disodium
    • Cromolyn sodium (USAN:USP)
    • A809913
    • D00526
    • SODIUM CROMOGLICATE (EP MONOGRAPH)
    • DISODIUM CROMOLYN [INCI]
    • Cromlyn Sodio
    • FPL 670 (Cromolyn) Disodium
    • Cromolyne sodique
    • Epitope ID:122681
    • DTXSID7044554
    • Cromolyn sodium (USP)
    • 5,5'-((2-Hydroxytrimethylene)dioxy)bis(4-oxo-4H-1-benzopyran-2-carboxylic acid) disodium salt
    • Inostral (Anti-asthmatic)
    • Disodium 5,5'-((2-hydroxytrimethylene)bis(oxy))bis(4-oxo-4H-1-benzopyran-2-carboxylate)
    • Sodium cromoglicate (JP17)
    • DTXCID5024554
    • HMS1920A18
    • NCGC00017083-01
    • FT-0602030
    • FPL.670
    • NSC-109500
    • Cromo asma aerosol
    • NCGC00094633-02
    • BCP12933
    • 5,5'-((2-Hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-4H-1-benzopyran-2-carboxylic Acid), Disodium Salt
    • C2521
    • Cromoglycate, Disodium
    • Q10261779
    • SPECTRUM1500210
    • disodium 5-(3-((2-carboxylato-4-oxo-4H-chromen-5-yl)oxy)-2-hydroxypropoxy)-4-oxo-4H-chromene-2-carboxylate
    • Methyl3-butynoate
    • VLARUOGDXDTHEH-UHFFFAOYSA-L
    • Sodium cromoglicate (JP18)
    • A10703
    • Cromolyn sodium
    • MDL: MFCD22575281
    • Inchi: 1S/C23H16O11.2Na/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30;;/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30);;/q;2*+1/p-2
    • InChI Key: VLARUOGDXDTHEH-UHFFFAOYSA-L
    • SMILES: [Na+].[Na+].O(C1=CC=CC2=C1C(C=C(C(=O)[O-])O2)=O)CC(COC1=CC=CC2=C1C(C=C(C(=O)[O-])O2)=O)O

Computed Properties

  • Exact Mass: 512.03300
  • Monoisotopic Mass: 512.033151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 824
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 172

Experimental Properties

  • Color/Form: White crystalline powder
  • Melting Point: 282-287°C
  • Boiling Point: 752.3°C at 760 mmHg
  • Flash Point: 263.9 °C
  • Solubility: Soluble in water (100 mg/ml), DMSO (<1 mg/ml at 25 °C), and ethanol (<1 mg/ml at 25 °C).
  • Water Partition Coefficient: Soluble in water to 100mg/ml
  • Stability/Shelf Life: Hygroscopyc
  • PSA: 179.37000
  • LogP: -0.55490
  • Solubility: Soluble in water (100mg/ml at 20 ℃), insoluble in ethanol and chloroform.
  • Merck: 2590
  • Vapor Pressure: No data available

Cromolyn sodium Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:3249
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:DJ2380000
  • Hazardous Material Identification: Xi
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Toxicity:LD50 in mice, rats (mg/kg): >8000 orally (Cox)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38
  • Packing Group:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • Hazard Level:6.1(b)

Cromolyn sodium Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cromolyn sodium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-B0320A-10mM*1mLinDMSO
Cromolyn sodium
15826-37-6 99.93%
10mM*1mLinDMSO
¥440 2023-07-26
MedChemExpress
HY-B0320A-500mg
Cromolyn sodium
15826-37-6 99.93%
500mg
¥400 2024-05-25
MedChemExpress
HY-B0320A-1g
Cromolyn sodium
15826-37-6 99.93%
1g
¥500 2024-05-25
MedChemExpress
HY-B0320A-5g
Cromolyn sodium
15826-37-6 99.93%
5g
¥800 2024-05-25
S e l l e c k ZHONG GUO
S1911-50mg
Disodium Cromoglycate
15826-37-6 99.94%
50mg
¥782.47 2023-09-15
DC Chemicals
DC8997-1 g
Cromolyn sodium
15826-37-6 >98%
1g
$300.0 2022-02-28
Chemenu
CM249836-25g
Cromolyn sodium
15826-37-6 97%
25g
$77 2022-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T1260-500 mg
Sodium cromoglycate
15826-37-6 99.40%
500MG
¥393.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T1260-1 g
Sodium cromoglycate
15826-37-6 99.40%
1g
¥480.00 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R014329-1g
Cromolyn sodium
15826-37-6 99%
1g
¥60 2024-05-25

Cromolyn sodium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15826-37-6)Sodium Cromoglicate
Order Number:LE13063
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
Email:18501500038@163.com

Cromolyn sodium Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Additional information on Cromolyn sodium

CAS No. 15826-37-6: A Comprehensive Overview of Cromolyn Sodium

CAS No. 15826-37-6, commonly referred to as Cromolyn Sodium, is a well-documented compound with significant applications in the field of medicine and pharmacology. This compound, also known as sodium chromoglycate, has been extensively studied for its role in the treatment of various respiratory conditions, particularly asthma. The compound's chemical structure and pharmacological properties make it a unique agent in the realm of anti-inflammatory and bronchodilatory therapies.

Cromolyn Sodium is classified as a mast cell stabilizer, which means it works by preventing the release of histamine and other inflammatory mediators from mast cells. This mechanism of action is particularly beneficial in managing allergic reactions and chronic inflammatory conditions. Recent studies have highlighted its potential in reducing airway hyperresponsiveness, a key feature of asthma, by modulating the activity of specific ion channels involved in mast cell activation.

The chemical structure of CAS No. 15826-37-6 is characterized by its sodium salt form, which enhances its solubility and bioavailability when administered via inhalation or other routes. This property is crucial for its effectiveness in delivering therapeutic benefits directly to the respiratory tract. Researchers have also explored the compound's ability to inhibit the release of cytokines and chemokines, further underscoring its anti-inflammatory potential.

In terms of clinical applications, Cromolyn Sodium has been widely used as an add-on therapy for patients with moderate to severe asthma who do not achieve adequate control with standard treatments like corticosteroids. Recent clinical trials have demonstrated its efficacy in reducing exacerbations and improving lung function when used in combination with other bronchodilators. Moreover, its safety profile is favorable, with minimal systemic side effects when administered via inhalation.

One of the most promising areas of research surrounding CAS No. 15826-37-6 involves its potential use in non-respiratory conditions. Emerging studies suggest that Cromolyn Sodium may have applications in treating inflammatory bowel disease (IBD) by modulating immune responses in the gastrointestinal tract. This opens up new avenues for its use beyond traditional respiratory medicine.

The synthesis and manufacturing processes for CAS No. 15826-37-6 have also undergone significant advancements in recent years. Modern techniques now allow for higher purity levels and more efficient production methods, ensuring consistent quality across different batches. These improvements are critical for maintaining the compound's therapeutic efficacy and safety profile.

In conclusion, CAS No. 15826-37-6, or Cromolyn Sodium, remains a vital compound in the treatment of respiratory diseases and holds promise for future applications in other inflammatory conditions. Its unique mechanism of action, favorable safety profile, and ongoing research advancements position it as a key player in modern pharmacology.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:15826-37-6)Sodium Cromoglicate
LE13063
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email